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Compound of Interest

Compound Name: 5-Methoxy-1,3-benzoxazole

Cat. No.: B160116 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Methoxy-1,3-benzoxazole.

Adherence to these protocols is vital for ensuring personal safety and minimizing

environmental impact.

Hazard Identification and Classification
5-Methoxy-1,3-benzoxazole is classified with several hazards, necessitating stringent safety

measures.[1] It is harmful if swallowed, inhaled, or in contact with skin.[1] Furthermore, it

causes skin and serious eye irritation and may lead to respiratory irritation.[1]

Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[1]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]
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Personal Protective Equipment (PPE) Requirements
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure.[1] Always inspect PPE for integrity before use.[2]
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Protection Type Specification Standard (Example)

Engineering Controls

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[1][2]

-

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2] A face shield

should be worn if there is a

splash potential.[3]

EN 166 (EU) or NIOSH

approved (US)[1][2]

Hand Protection

Chemically resistant gloves.

The suitability and durability

depend on the frequency and

duration of contact.[1] Always

wash hands thoroughly after

handling, even when gloves

are worn.[2]

EN 374 (EU) or F739 (US)[1]

Skin and Body Protection

A lab coat or protective

clothing is required.[1][2] For

spill cleanup or situations with

high exposure risk, chemical-

resistant coveralls or an apron

may be necessary.[3]

EN 340[1]

Respiratory Protection

Use only in a well-ventilated

area.[1] If ventilation is

inadequate or for nuisance

exposures, a particle respirator

may be used. For higher

protection, an air-purifying

respirator with appropriate

cartridges is recommended.[2]

NIOSH (US) or CEN (EU)

approved[2]

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling ensures safety throughout the experimental workflow.

Preparation and Precautionary Measures
Ensure you have read and understood the Safety Data Sheet (SDS).[1]

Locate the nearest eyewash station and safety shower before starting work.[2]

Verify that the chemical fume hood is functioning correctly.[2]

Designate a specific area within the fume hood for handling the compound.[3]

Ensure all required PPE is available and in good condition.[2]

Handling the Chemical
Conduct all weighing and transferring of the chemical within a chemical fume hood to

prevent inhalation of dust.[2][3]

Avoid all personal contact with the substance, including inhalation and contact with skin and

eyes.[1]

When handling, do not eat, drink, or smoke.[1][2]

Keep containers securely sealed when not in use.[1]

Use dedicated spatulas and tools to prevent cross-contamination.[3]

Post-Handling Procedures
Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Launder contaminated clothing separately before reuse.[1]

Clean the work area and decontaminate any equipment used.

Emergency Protocols
Immediate and appropriate action is critical in the event of an exposure or spill.
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First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.[2] If skin irritation persists, get medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do so.[1] Continue rinsing.[1] If eye irritation persists, seek immediate

medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water and call a poison center or

doctor if you feel unwell.[1][2]

Spill Response
Minor Spills: Evacuate the area.[2] Clean up spills immediately, wearing appropriate PPE.[1]

Use dry clean-up procedures to avoid generating dust.[1] Collect residues and place them in

a suitable, labeled container for waste disposal.[1]

Major Spills: Alert personnel in the area and contact emergency services.[1] Control personal

contact by wearing protective clothing.[1] Prevent spillage from entering drains or water

courses.[1]

After cleanup, wash the area with large amounts of water.[1]

Disposal Plan
All waste containing 5-Methoxy-1,3-benzoxazole must be treated as hazardous waste.

Chemical Waste Disposal
Collect unused chemical and any material contaminated with it in a clearly labeled, sealed,

and appropriate hazardous waste container.[2][5]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's guidelines.[6]
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Store waste containers in a designated, secure area away from incompatible materials.[1]

Contaminated PPE Disposal
Used gloves and other contaminated disposable PPE must be disposed of as hazardous

waste.[2]

Place contaminated PPE in a sealed bag or container, clearly labeled as hazardous waste.

Disposal Method
Arrange for disposal through a licensed professional waste disposal service.[2]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[2] Do not

allow the product to enter drains.[2]

Visual Workflow for PPE Selection
The following diagram outlines the logical steps for ensuring proper PPE is used when handling

5-Methoxy-1,3-benzoxazole.
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Start: Plan to Handle
5-Methoxy-1,3-benzoxazole

Assess Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritation
- Respiratory Irritation

Select Required PPE

Engineering Controls:
Work in a Chemical Fume Hood

All Operations

Eye/Face Protection:
Safety Goggles / Face Shield

All Operations

Hand Protection:
Chemically Resistant Gloves

All Operations

Body Protection:
Lab Coat / Protective Clothing

All Operations

Respiratory Protection:
Required if ventilation is inadequate

Assess Ventilation

Inspect PPE for Damage
Before Use

PPE Intact?

Don PPE Correctly

Yes

Obtain New, Undamaged PPE

No

Proceed with Handling
Following Operational Plan

Post-Handling:
Decontaminate & Doff PPE

Dispose of Contaminated PPE
as Hazardous Waste

End

Click to download full resolution via product page

Caption: PPE Selection and Use Workflow for Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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